Cas no 2097956-49-3 (3-chloro-N-cyclopropyl-N-(tetrahydro-2H-thiopyran-4-yl)propanamide)

• Product Name: 3-chloro-N-cyclopropyl-N-(tetrahydro-2H-thiopyran-4-yl)propanamide
• CAS No: 2097956-49-3
• MF: C₁₁H₁₈ClNOS
• MW: 247.784720897675
• CID: 5723382
• PubChem ID: 121203668
• Update Time: 2025-05-23

3-chloro-N-cyclopropyl-N-(tetrahydro-2H-thiopyran-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• starbld0038632
• 3-chloro-N-cyclopropyl-N-(tetrahydro-2H-thiopyran-4-yl)propanamide
• AKOS026711920
• 3-chloro-N-cyclopropyl-N-(thian-4-yl)propanamide
• 2097956-49-3
• F1907-7574
• Propanamide, 3-chloro-N-cyclopropyl-N-(tetrahydro-2H-thiopyran-4-yl)-

• Inchi： 1S/C11H18ClNOS/c12-6-3-11(14)13(9-1-2-9)10-4-7-15-8-5-10/h9-10H,1-8H2
• InChI Key： ACGPENBJMBPEQU-UHFFFAOYSA-N
• SMILES： ClCCC(N(C1CCSCC1)C1CC1)=O

Computed Properties

• Exact Mass: 247.0797631g/mol
• Monoisotopic Mass: 247.0797631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 395.7±42.0 °C(Predicted)
• pka: -1.88±0.20(Predicted)

Additional information on 3-chloro-N-cyclopropyl-N-(tetrahydro-2H-thiopyran-4-yl)propanamide

Comprehensive Overview of 3-chloro-N-cyclopropyl-N-(tetrahydro-2H-thiopyran-4-yl)propanamide (CAS No. 2097956-49-3)

The compound 3-chloro-N-cyclopropyl-N-(tetrahydro-2H-thiopyran-4-yl)propanamide (CAS No. 2097956-49-3) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the cyclopropyl and tetrahydro-2H-thiopyran moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel pharmaceuticals and crop protection agents, given its ability to modulate biological targets.

One of the key reasons for the growing interest in 3-chloro-N-cyclopropyl-N-(tetrahydro-2H-thiopyran-4-yl)propanamide is its versatility in synthetic chemistry. The presence of the chloro and amide functional groups allows for further derivatization, enabling the creation of diverse analogs. This flexibility is crucial for drug discovery, where slight modifications can lead to significant changes in bioactivity. Recent studies have explored its role in inhibiting specific enzymes, which could pave the way for new treatments in areas like inflammation and metabolic disorders.

In the context of agrochemicals, 3-chloro-N-cyclopropyl-N-(tetrahydro-2H-thiopyran-4-yl)propanamide has shown potential as a precursor for developing next-generation pesticides. Its structural complexity offers a unique mode of action, which could help address the rising issue of pesticide resistance. Farmers and researchers alike are searching for sustainable alternatives, and this compound’s efficacy against a broad spectrum of pests makes it a compelling option.

The synthesis of 2097956-49-3 involves multi-step organic reactions, often starting from readily available precursors like cyclopropylamine and tetrahydro-2H-thiopyran-4-amine. Optimizing these processes is a hot topic in synthetic chemistry forums, with many scientists sharing protocols to improve yield and purity. Green chemistry principles are also being applied to reduce waste and energy consumption during production, aligning with global sustainability goals.

Another area of interest is the compound’s physicochemical properties. Its solubility, stability, and bioavailability are critical factors for its practical applications. Computational chemistry tools, such as molecular docking and QSAR modeling, are frequently used to predict these properties and guide experimental work. These techniques are particularly valuable in accelerating the development of new derivatives with enhanced performance.

From a commercial perspective, 3-chloro-N-cyclopropyl-N-(tetrahydro-2H-thiopyran-4-yl)propanamide is gaining traction in the fine chemicals market. Suppliers and manufacturers are increasingly listing it in their catalogs, catering to the demand from academic and industrial researchers. Pricing and availability are common queries, reflecting the compound’s niche but growing relevance.

Safety and handling of 2097956-49-3 are also frequently discussed topics. While it is not classified as a hazardous material, proper laboratory practices are essential to ensure safe usage. Material Safety Data Sheets (MSDS) provide detailed guidelines, and researchers are advised to follow them meticulously.

Looking ahead, the future of 3-chloro-N-cyclopropyl-N-(tetrahydro-2H-thiopyran-4-yl)propanamide appears promising. Ongoing research is likely to uncover new applications, particularly in personalized medicine and precision agriculture. Collaborative efforts between academia and industry will be key to unlocking its full potential.

In summary, 3-chloro-N-cyclopropyl-N-(tetrahydro-2H-thiopyran-4-yl)propanamide (CAS No. 2097956-49-3) is a compound of significant scientific and commercial interest. Its unique structure, combined with its broad applicability, makes it a valuable asset in modern chemistry. As research progresses, it is expected to play an increasingly important role in addressing some of the most pressing challenges in healthcare and agriculture.